Cas no 915932-92-2 (3-tert-butyl-4-methoxy-N-(6-methylpyridin-2-yl)benzene-1-sulfonamide)

• Product Name: 3-tert-butyl-4-methoxy-N-(6-methylpyridin-2-yl)benzene-1-sulfonamide
• CAS No: 915932-92-2
• MF: C₁₇H₂₂N₂O₃S
• MW: 334.433183193207
• CID: 5426583
• Update Time: 2025-05-28

3-tert-butyl-4-methoxy-N-(6-methylpyridin-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-4-methoxy-N-(6-methyl-2-pyridinyl)benzenesulfonamide
• 3-tert-butyl-4-methoxy-N-(6-methylpyridin-2-yl)benzene-1-sulfonamide

• Inchi： 1S/C17H22N2O3S/c1-12-7-6-8-16(18-12)19-23(20,21)13-9-10-15(22-5)14(11-13)17(2,3)4/h6-11H,1-5H3,(H,18,19)
• InChI Key： CGQSOZRPKUOCLL-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(C1=CC=C(C(C(C)(C)C)=C1)OC)NC1=CC=CC(C)=N1

Additional information on 3-tert-butyl-4-methoxy-N-(6-methylpyridin-2-yl)benzene-1-sulfonamide

Comprehensive Overview of 3-tert-butyl-4-methoxy-N-(6-methylpyridin-2-yl)benzene-1-sulfonamide (CAS No. 915932-92-2)

The compound 3-tert-butyl-4-methoxy-N-(6-methylpyridin-2-yl)benzene-1-sulfonamide (CAS No. 915932-92-2) is a sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl and methoxy substituents, contribute to its stability and reactivity, making it a subject of interest in drug discovery and material science. Researchers are increasingly exploring its applications due to its ability to modulate biological pathways, particularly in inflammation and metabolic disorders.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. The 6-methylpyridin-2-yl moiety in this compound enhances its binding affinity to target proteins, a feature often sought after in kinase inhibitors. This aligns with current trends in precision medicine, where small-molecule inhibitors are pivotal for treating diseases like cancer and diabetes. The compound's CAS No. 915932-92-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 3-tert-butyl-4-methoxy-N-(6-methylpyridin-2-yl)benzene-1-sulfonamide is synthesized via a multi-step process involving sulfonylation and amidation reactions. Its methoxy group improves solubility, a critical factor for bioavailability in drug development. This property is particularly valuable in formulating oral medications, a hot topic in pharmaceutical forums. Additionally, the tert-butyl group provides steric hindrance, which can influence the compound's metabolic stability—a key consideration in ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

Environmental and regulatory aspects of sulfonamide derivatives are also under scrutiny. While this compound is not classified as hazardous, its degradation products are often analyzed for ecological impact. This ties into the broader discussion of green chemistry, where researchers aim to design safer and more sustainable chemicals. The inclusion of CAS No. 915932-92-2 in environmental databases highlights its compliance with modern safety standards.

In the context of AI-driven drug discovery, 3-tert-butyl-4-methoxy-N-(6-methylpyridin-2-yl)benzene-1-sulfonamide has been featured in machine learning models predicting bioactivity. Its structural fingerprints are used to train algorithms for virtual screening, a technique gaining traction in high-throughput screening (HTS). This intersection of chemistry and artificial intelligence is a trending topic, with many researchers querying its potential to accelerate drug development.

Market analysts note growing interest in specialty chemicals like this sulfonamide, particularly in Asia-Pacific regions where pharmaceutical innovation is booming. The compound's CAS No. 915932-92-2 is often cited in patents related to kinase inhibitors and anti-inflammatory agents, underscoring its commercial viability. Investors and R&D teams frequently search for its applications in personalized medicine, a sector projected to expand significantly in the next decade.

In summary, 3-tert-butyl-4-methoxy-N-(6-methylpyridin-2-yl)benzene-1-sulfonamide represents a promising candidate for diverse scientific applications. Its structural ingenuity, coupled with emerging technologies like AI and green chemistry, positions it at the forefront of modern chemical research. For those exploring sulfonamide derivatives or small-molecule therapeutics, this compound offers a compelling case study in innovation and practicality.